![molecular formula C20H23NO5S B2780095 N-((4-hydroxychroman-4-yl)methyl)-3-(4-(methylsulfonyl)phenyl)propanamide CAS No. 2034266-16-3](/img/structure/B2780095.png)
N-((4-hydroxychroman-4-yl)methyl)-3-(4-(methylsulfonyl)phenyl)propanamide
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Description
N-((4-hydroxychroman-4-yl)methyl)-3-(4-(methylsulfonyl)phenyl)propanamide, commonly known as HCM, is a chemical compound that has been extensively studied for its potential therapeutic applications. HCM belongs to the class of compounds known as chromanols, which are known for their antioxidant properties. In
Scientific Research Applications
- The chroman-4-one framework, which is a part of this compound, is known for its antioxidant properties. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing damage caused by free radicals. Researchers have investigated the antioxidant potential of this compound, especially due to its chromanone moiety .
- Inflammation is associated with various diseases, including chronic conditions. Some studies have explored the anti-inflammatory effects of chromanone derivatives. This compound’s structural features may contribute to its ability to modulate inflammatory pathways .
- Chroman-4-one derivatives serve as building blocks for designing novel medicinal compounds. Researchers have synthesized and modified these derivatives to create potential drug candidates. Investigating their pharmacological activities and optimizing their structures could lead to new therapeutic agents .
- The chromanone scaffold has attracted attention in cancer research. Scientists have explored its potential as an anticancer agent. By understanding its mechanisms of action and interactions with cellular targets, they aim to develop targeted therapies .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, involve oxidative stress and inflammation. Compounds with antioxidant and anti-inflammatory properties, like this one, are being investigated for their neuroprotective effects. Researchers explore their ability to prevent neuronal damage and improve cognitive function .
- Several studies have focused on improving synthetic methods for preparing chroman-4-one derivatives. Researchers have developed efficient routes to synthesize this compound and its analogs. These methodologies are essential for scalability and accessibility in both academic and industrial settings .
Antioxidant Activity
Anti-Inflammatory Effects
Medicinal Chemistry and Drug Development
Cancer Research
Neuroprotective Properties
Synthetic Methodologies and Organic Chemistry
properties
IUPAC Name |
N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]-3-(4-methylsulfonylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO5S/c1-27(24,25)16-9-6-15(7-10-16)8-11-19(22)21-14-20(23)12-13-26-18-5-3-2-4-17(18)20/h2-7,9-10,23H,8,11-14H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPCFRRASUAPUKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NCC2(CCOC3=CC=CC=C32)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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